Cas no 6311-93-9 (Pyridine,3-(2-methylpentyl)-)

• Product Name: Pyridine,3-(2-methylpentyl)-
• CAS No: 6311-93-9
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 530032
• PubChem ID: 238319
• Update Time: 2025-04-19

Pyridine,3-(2-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(2-methylpentyl)-
• 3-(2-methylpentyl)pyridine
• 3-(2-methyl-oxazol-5-yl)-benzonitrile
• 3-(2-methyl-pentyl)-pyridine
• Benzonitrile, 3-(2-methyl-5-oxazolyl)-
• CTK2H0678
• SureCN9863439
• NSC 42648

• Inchi： 1S/C11H17N/c1-3-5-10(2)8-11-6-4-7-12-9-11/h4,6-7,9-10H,3,5,8H2,1-2H3
• InChI Key： LMZYLBBMGJYKTA-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CC(C)CCC

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.897±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 120-122 ºC (25 Torr)
• Flash Point: 90.6±11.4 ºC,
• Solubility: Slightly soluble (5.7 g/l) (25 º C),
• PSA: 12.89
• LogP: 3.06030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines